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Compound of Interest

Compound Name: Bdf 9148

Cat. No.: B1667848 Get Quote

For Research Use Only. Not for human or veterinary use.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Bdf 9148 (CAS No. 120838-62-2). The following

procedural guidance is intended to ensure the safe handling, storage, and disposal of this

compound, minimizing risks and establishing clear operational protocols.

Chemical Identification and Properties
Bdf 9148 is a Na(+)-channel modulator and cardiovascular agent. Its systematic IUPAC name

is 4-(3-((1-(diphenylmethyl)-3-azetidinyl)oxy)-2-hydroxypropoxy)-1H-indole-2-carbonitrile.

Property Value

CAS Number 120838-62-2

Molecular Formula C₂₈H₂₇N₃O₃

Molecular Weight 453.54 g/mol

Appearance Solid

Solubility Very slightly soluble in cold water.
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Hazard Identification and Personal Protective
Equipment (PPE)
While a comprehensive toxicological profile for Bdf 9148 is not fully established, it is imperative

to handle it with care, assuming potential hazards. The following PPE is mandatory when

handling Bdf 9148 to prevent exposure.

Hazard Required PPE

Skin Contact Chemical-resistant gloves (e.g., nitrile), lab coat.

Eye Contact Safety glasses with side shields or goggles.

Inhalation

Use in a well-ventilated area. For operations

that may generate dust or aerosols, a NIOSH-

approved respirator is required.

General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Handling, Storage, and Disposal
Proper operational procedures are critical for maintaining the integrity of Bdf 9148 and

ensuring a safe laboratory environment.

Handling and Storage Plan
Procedure Guideline

Handling
Avoid generating dust. Use in a chemical fume

hood. Prevent contact with skin and eyes.

Storage

Store in a tightly sealed container in a cool, dry,

and well-ventilated area. Keep away from

incompatible materials such as strong oxidizing

agents.

Disposal Plan
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Dispose of Bdf 9148 and any contaminated materials in accordance with all applicable federal,

state, and local environmental regulations. Do not allow the chemical to enter drains or

waterways.

Waste Type Disposal Method

Unused Bdf 9148
Dispose of as hazardous chemical waste

through a licensed contractor.

Contaminated Materials (e.g., gloves, wipes)
Place in a sealed, labeled container for

hazardous waste disposal.

First Aid and Emergency Procedures
Immediate and appropriate first aid is essential in the event of exposure to Bdf 9148.

Exposure Route First Aid Measures

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Get medical attention if

irritation develops.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention

immediately.

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Get medical attention

immediately.
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Experimental Workflow and Signaling Pathway
General Experimental Workflow for In Vitro Studies
The following diagram outlines a typical workflow for studying the effects of Bdf 9148 on a

cellular level.
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Bdf 9148 Voltage-Gated
Na+ Channel
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Leads to
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handling-bdf-9148]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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